Cas no 123452-95-9 ((2,8-Dimethyl-quinolin-4-yloxy)-acetic acid)

• Product Name: (2,8-Dimethyl-quinolin-4-yloxy)-acetic acid
• CAS No: 123452-95-9
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 3064768
• PubChem ID: 648136
• Update Time: 2025-05-24

(2,8-Dimethyl-quinolin-4-yloxy)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (2,8-Dimethyl-quinolin-4-yloxy)-acetic acid
• TIMTEC-BB SBB011625
• AKOS000301229
• 2-((2,8-Dimethylquinolin-4-yl)oxy)aceticacid
• SB71382
• Oprea1_203333
• 2-((2,8-Dimethylquinolin-4-yl)oxy)acetic acid
• 2-(2,8-dimethylquinolin-4-yl)oxyacetic acid
• CHEMBL1620293
• (2,8-Dimethylquinolin-4-yloxy)-acetic acid
• 123452-95-9
• [(2,8-dimethylquinolin-4-yl)oxy]acetic acid

• MDL： MFCD00436394
• Inchi： 1S/C13H13NO3/c1-8-4-3-5-10-11(17-7-12(15)16)6-9(2)14-13(8)10/h3-6H,7H2,1-2H3,(H,15,16)
• InChI Key： CXMXXTAIGYFCOE-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=C(C)N=C2C(C)=CC=CC2=1

Computed Properties

• Exact Mass: 231.08954328Da
• Monoisotopic Mass: 231.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.4Ų

(2,8-Dimethyl-quinolin-4-yloxy)-acetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (2,8-Dimethyl-quinolin-4-yloxy)-acetic acid

Comprehensive Overview of (2,8-Dimethyl-quinolin-4-yloxy)-acetic acid (CAS No. 123452-95-9)

(2,8-Dimethyl-quinolin-4-yloxy)-acetic acid (CAS No. 123452-95-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This quinoline derivative is characterized by its unique molecular structure, featuring a quinoline core substituted with methyl groups at the 2 and 8 positions and an acetic acid moiety attached via an oxygen linker. The compound's structural complexity and functional groups make it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

In recent years, the demand for quinoline-based compounds has surged due to their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Researchers are particularly interested in (2,8-Dimethyl-quinolin-4-yloxy)-acetic acid for its potential as a building block in drug discovery. Its ability to interact with various biological targets, such as enzymes and receptors, makes it a promising candidate for the development of novel therapeutics. Additionally, its acetic acid functionality allows for further chemical modifications, enabling the creation of derivatives with enhanced pharmacological profiles.

The synthesis of (2,8-Dimethyl-quinolin-4-yloxy)-acetic acid typically involves multi-step organic reactions, starting from readily available quinoline precursors. Key steps include the introduction of methyl groups at specific positions and the coupling of the quinoline moiety with the acetic acid side chain. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's purity and structural integrity. These analytical methods ensure that the final product meets the stringent quality standards required for research and industrial applications.

From an industrial perspective, (2,8-Dimethyl-quinolin-4-yloxy)-acetic acid is utilized in the production of specialty chemicals and fine chemicals. Its role as an intermediate in the synthesis of more complex molecules highlights its importance in the chemical supply chain. Manufacturers often focus on optimizing the synthesis process to improve yield and reduce environmental impact, aligning with the growing emphasis on green chemistry and sustainable practices. This compound's versatility and applicability across multiple industries underscore its commercial value.

In the context of current trends, the scientific community is increasingly exploring the use of AI-driven drug discovery to identify new applications for compounds like (2,8-Dimethyl-quinolin-4-yloxy)-acetic acid. Machine learning algorithms can predict biological activity and optimize molecular structures, accelerating the development of next-generation drugs. Furthermore, the rise of personalized medicine has created opportunities for tailored therapies, where quinoline derivatives could play a pivotal role. These advancements align with the broader goal of improving healthcare outcomes through innovative chemical solutions.

Environmental considerations are also paramount when discussing (2,8-Dimethyl-quinolin-4-yloxy)-acetic acid. Researchers are investigating its biodegradability and potential ecological impact to ensure compliance with global regulations. The compound's stability and persistence in the environment are critical factors in assessing its safety profile. As regulatory frameworks evolve, industries must adapt by adopting cleaner production methods and minimizing waste generation. This proactive approach not only safeguards the environment but also enhances the compound's marketability.

In summary, (2,8-Dimethyl-quinolin-4-yloxy)-acetic acid (CAS No. 123452-95-9) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structure, combined with its versatility as a synthetic intermediate, makes it a subject of ongoing research and development. As scientific and industrial communities continue to explore its applications, this compound is poised to contribute to advancements in multiple fields. The integration of modern technologies, such as AI and green chemistry, further amplifies its relevance in today's rapidly evolving landscape.